Cas no 1262000-16-7 ([1,1'-Biphenyl]-3-carboxylic acid, 6-fluoro-3'-hydroxy-4'-methoxy-, methyl ester)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 6-fluoro-3'-hydroxy-4'-methoxy-, methyl ester
• CAS No: 1262000-16-7
• MF: C₁₅H₁₃FO₄
• MW: 276.259728193283
• MDL: MFCD18315297
• CID: 2768528
• Update Time: 2025-11-02

[1,1'-Biphenyl]-3-carboxylic acid, 6-fluoro-3'-hydroxy-4'-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 6-fluoro-3'-hydroxy-4'-methoxy-, methyl ester

• MDL： MFCD18315297
• Inchi： 1S/C15H13FO4/c1-19-14-6-4-9(8-13(14)17)11-7-10(15(18)20-2)3-5-12(11)16/h3-8,17H,1-2H3
• InChI Key： ZDANKIKGOHWMML-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C(O)=C2)=C(F)C=CC(C(OC)=O)=C1

Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 6-fluoro-3'-hydroxy-4'-methoxy-, methyl ester

Recent Advances in the Study of [1,1'-Biphenyl]-3-carboxylic acid, 6-fluoro-3'-hydroxy-4'-methoxy-, methyl ester (CAS: 1262000-16-7)

The compound [1,1'-Biphenyl]-3-carboxylic acid, 6-fluoro-3'-hydroxy-4'-methoxy-, methyl ester (CAS: 1262000-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative is of particular interest due to its potential applications in drug discovery, especially as a scaffold for developing novel therapeutic agents. Recent studies have focused on its synthesis, structural characterization, and biological activities, shedding light on its promising pharmacological properties.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a highly efficient and scalable synthesis method, achieving a yield of over 85% with minimal byproducts. The synthetic approach involved a palladium-catalyzed Suzuki-Miyaura coupling reaction, followed by selective esterification and fluorination steps. This method not only improves the accessibility of the compound for further studies but also highlights its potential for industrial-scale production.

In terms of biological activity, recent in vitro studies have demonstrated that [1,1'-Biphenyl]-3-carboxylic acid, 6-fluoro-3'-hydroxy-4'-methoxy-, methyl ester exhibits notable inhibitory effects on specific kinase enzymes implicated in inflammatory and oncogenic pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound showed a 50% inhibitory concentration (IC50) of 0.8 µM against a key kinase target, suggesting its potential as a lead compound for anti-inflammatory or anticancer drug development. Further mechanistic studies are underway to elucidate its mode of action and selectivity.

Another promising avenue of research involves the structural modification of this biphenyl derivative to enhance its pharmacokinetic properties. A recent preprint on ChemRxiv (2024) explored the introduction of various substituents at the 3'-hydroxy and 4'-methoxy positions, aiming to improve solubility and metabolic stability. Preliminary results indicated that certain analogs exhibited improved oral bioavailability in rodent models, paving the way for future in vivo efficacy studies.

In conclusion, [1,1'-Biphenyl]-3-carboxylic acid, 6-fluoro-3'-hydroxy-4'-methoxy-, methyl ester (CAS: 1262000-16-7) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Ongoing research efforts are expected to further unravel its therapeutic potential and optimize its properties for clinical applications. The compound's unique structural features and promising biological activities make it a compelling subject for continued investigation in the chemical biology and pharmaceutical sciences.